Cas no 1803668-75-8 (3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine
• CAS No: 1803668-75-8
• MF: C₆H₂BrF₂I₂N
• MW: 459.796532154083
• CID: 4849784
• Update Time: 2025-05-19

3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine

• Inchi： 1S/C6H2BrF2I2N/c7-2-1-3(10)4(5(8)9)12-6(2)11/h1,5H
• InChI Key： DXEAYNPGGAHJPR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1C(F)F)I)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine

Research Brief on 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine (CAS: 1803668-75-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine (CAS: 1803668-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogen-rich pyridine derivative serves as a versatile intermediate for the synthesis of complex molecules, particularly in the development of kinase inhibitors and other bioactive compounds. Recent studies have highlighted its role in facilitating selective C-H functionalization reactions, enabling efficient access to structurally diverse pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent Bruton's tyrosine kinase (BTK) inhibitors through palladium-catalyzed cross-coupling reactions. The presence of multiple halogen atoms at strategic positions allows for sequential functionalization, with the difluoromethyl group contributing to enhanced metabolic stability of the resulting drug candidates. Researchers reported a 40% improvement in synthetic yield compared to traditional intermediates when using 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine in multi-step syntheses.

In the realm of radiopharmaceuticals, this compound has shown promise as a precursor for radioiodination. A recent Nature Communications article detailed its application in developing PET tracers targeting neurodegenerative diseases, where the diiodo configuration enables efficient isotopic exchange with I-124 while maintaining the structural integrity of the targeting moiety. The difluoromethyl group was found to significantly improve blood-brain barrier penetration compared to non-fluorinated analogs.

Ongoing research at several academic and industrial laboratories is exploring the compound's potential in fragment-based drug discovery. Preliminary results suggest that its unique electronic properties, conferred by the halogen substitution pattern, make it particularly suitable for forming high-quality protein-ligand complexes in X-ray crystallography studies. This has accelerated structure-activity relationship studies for several challenging drug targets, including RNA-binding proteins.

From a safety and handling perspective, recent toxicological assessments indicate that 3-Bromo-6-(difluoromethyl)-2,5-diiodopyridine requires careful handling due to its potential skin sensitization properties, though it shows favorable acute toxicity profiles in preclinical models. Current Good Manufacturing Practice (cGMP) production methods have been developed by several contract research organizations, ensuring reliable supply for pharmaceutical development programs.

Looking forward, the compound's applications appear to be expanding beyond small molecule drug discovery. Recent patent filings suggest its incorporation into covalent inhibitor platforms and PROTAC (proteolysis targeting chimera) molecules. The unique reactivity profile of this building block continues to inspire novel synthetic methodologies, positioning it as a valuable tool in modern medicinal chemistry toolbox.